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Compound of Interest

Compound Name: N-(m-PEG4)-N'-(PEG4-acid)-Cy5

Cat. No.: B1193357 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information and handling protocols for the

fluorescent dye and linker, N-(m-PEG4)-N'-(PEG4-acid)-Cy5. The information is intended to

ensure safe laboratory practices and proper application of this compound in research and

development.

Section 1: Chemical and Physical Properties
N-(m-PEG4)-N'-(PEG4-acid)-Cy5 is a near-infrared fluorescent probe that incorporates a Cy5

dye and a PEGylated linker with a terminal carboxylic acid. This structure allows for its use in

bioconjugation, labeling of biomolecules, and various imaging applications.[1] The polyethylene

glycol (PEG) chains enhance its solubility in aqueous media and reduce potential

immunogenicity, making it suitable for in vivo studies.[1]
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Property Value

Chemical Name N-(m-PEG4)-N'-(PEG4-acid)-Cy5

CAS Number 2107273-32-3

Molecular Formula C₄₅H₆₅ClN₂O₁₀

Molecular Weight 829.46 g/mol

Appearance Solid

Solubility Soluble in water, DMSO, and DMF

Section 2: Safety and Hazard Information
While a specific, comprehensive safety data sheet for N-(m-PEG4)-N'-(PEG4-acid)-Cy5 is not

publicly available, general safety precautions for similar chemical compounds should be strictly

followed. The following recommendations are based on safety data sheets for other PEGylated

and cyanine dye compounds.

Table 2: Hazard Identification and Precautionary Statements
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Hazard Category GHS Classification Precautionary Statements

Acute Toxicity, Oral Not Classified

P264: Wash hands thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product.

Skin Corrosion/Irritation Not Classified

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

Serious Eye Damage/Irritation Not Classified

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Respiratory/Skin Sensitization Not Classified

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

Section 3: Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of the compound and

ensuring laboratory safety.

Table 3: Handling and Storage Guidelines

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Condition Recommendation

Handling

Use in a well-ventilated area. Avoid direct

contact with skin and eyes by wearing

appropriate personal protective equipment

(PPE), including gloves, lab coat, and safety

glasses. Avoid inhalation of dust or aerosols.

Storage

Store in a tightly sealed container in a dry and

cool place. Recommended storage temperature

is 2-8°C.[1]

Section 4: Experimental Protocols
The terminal carboxylic acid group on the PEG linker allows for the covalent attachment of this

fluorescent probe to primary amines on target molecules, such as proteins, through the

formation of a stable amide bond. This reaction is typically facilitated by the use of coupling

agents.

Protein Labeling Workflow
Below is a generalized workflow for labeling a protein with N-(m-PEG4)-N'-(PEG4-acid)-Cy5.

Preparation Activation & Conjugation Purification Analysis

Dissolve Protein in
Reaction Buffer (e.g., PBS)

Add Activated Cy5-PEG-NHS
to Protein Solution

Dissolve Cy5-PEG-Acid in
Anhydrous DMSO

Add EDC/NHS to
Cy5-PEG-Acid Solution

Incubate to Form
NHS-activated Ester

Activation
Incubate to Form

Protein-Cy5 Conjugate

Conjugation
Purify Conjugate via

Size-Exclusion Chromatography
Collect Fractions Containing

Labeled Protein
Characterize Conjugate

(e.g., UV-Vis Spectroscopy)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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